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Compound of Interest

Compound Name: 1,1,4-Trimethylcyclohexane

Cat. No.: B1583164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1,4-Trimethylcyclohexane is a non-polar, acyclic hydrocarbon solvent that presents itself as

a viable alternative to more conventional non-polar solvents in various chemical applications.

Its unique physical and chemical properties, including a relatively high boiling point and low

water solubility, make it suitable for specific applications in organic synthesis and

pharmaceutical development. This document provides detailed application notes, experimental

protocols, and key data regarding the use of 1,1,4-trimethylcyclohexane as a solvent.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a solvent is crucial for its

effective application. The following table summarizes the key properties of 1,1,4-
trimethylcyclohexane.
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Property Value Unit Reference

CAS Number 7094-27-1 - [1][2]

Molecular Formula C₉H₁₈ - [1][2]

Molecular Weight 126.24 g/mol [1][2]

Appearance Colorless liquid -

Boiling Point 135 °C [1]

Melting Point -77.27 (estimate) °C

Density 0.78 g/cm³ [1]

Refractive Index 1.4240 to 1.4280 -

Water Solubility Insoluble -

logP (octanol-water) 3.223 (calculated) - [2]

Vapor Pressure kPa [2]

Flash Point °C

Safety
Flammable liquid and

vapor
-

Applications in Organic Synthesis and Drug
Development
Due to its non-polar nature and relatively high boiling point, 1,1,4-trimethylcyclohexane can

be employed in a variety of chemical transformations and processes, particularly those

involving non-polar reactants and products.

Solvent for Chemical Reactions
1,1,4-Trimethylcyclohexane can serve as a suitable solvent for organic reactions that require

non-polar conditions and elevated temperatures. Its inert nature makes it compatible with a

wide range of reagents and catalysts.
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a) Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds.

While typically performed in polar aprotic solvents, the use of a non-polar solvent like 1,1,4-
trimethylcyclohexane can be advantageous in specific cases, such as with lipophilic

substrates or to facilitate product separation. A thermomorphic solvent system using a

cycloalkane and a polar solvent has been reported to be effective for palladium-catalyzed

cross-coupling reactions, allowing for efficient separation of the catalyst and product.[3]

b) Other Organic Transformations

Its properties also make it a potential solvent for other reactions such as certain types of

hydrogenations, isomerizations, and reactions involving organometallic reagents that are stable

in hydrocarbon solvents.

Solvent for Extraction and Purification
The low water solubility of 1,1,4-trimethylcyclohexane makes it an effective solvent for the

extraction of non-polar compounds from aqueous mixtures. It can be used as a substitute for

other hydrocarbon solvents like hexane or toluene in liquid-liquid extractions.

Crystallization Solvent
1,1,4-Trimethylcyclohexane can be utilized as a crystallization solvent for non-polar organic

compounds. By dissolving the crude product in the solvent at an elevated temperature and

allowing it to cool, pure crystals of the desired compound can be obtained.

Experimental Protocols
The following are representative protocols for common laboratory procedures adapted for the

use of 1,1,4-trimethylcyclohexane as a solvent.

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction
This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl bromide

with an arylboronic acid using 1,1,4-trimethylcyclohexane as the solvent.

Materials:
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Aryl bromide (1.0 mmol)

Arylboronic acid (1.2 mmol)

Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

SPhos (triphenylphosphine) (0.04 mmol, 4 mol%)

Potassium phosphate (K₃PO₄), finely ground (2.0 mmol)

1,1,4-Trimethylcyclohexane (5 mL)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

Reaction Setup:

To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl bromide,

arylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

Seal the tube with a septum, and evacuate and backfill with an inert gas (e.g., argon or

nitrogen) three times.

Solvent Addition:

Add 1,1,4-trimethylcyclohexane (5 mL) to the Schlenk tube via syringe.

Reaction:

Place the reaction tube in a preheated oil bath at 110 °C.

Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC

or GC-MS.
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Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Add water (10 mL) and stir for 5 minutes.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

Combine the organic layers and wash with brine (20 mL).

Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure.

Purification:

Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Expected Outcome:

The desired biaryl product is obtained as a solid or oil. The yield will be dependent on the

specific substrates used.

Reaction Preparation Reaction Work-up & Purification

Weigh Reagents:
Aryl Bromide, Arylboronic Acid,

Pd(OAc)₂, SPhos, K₃PO₄

Assemble Schlenk Tube
under Inert Atmosphere Add 1,1,4-Trimethylcyclohexane Heat Reaction Mixture

(110 °C, 12-24 h)
Cool and Quench

with Water
Extract with

Ethyl Acetate Dry and Concentrate Purify by Column
Chromatography

Isolated Biaryl
Product

Click to download full resolution via product page

Workflow for Suzuki-Miyaura Coupling.

Protocol 2: Crystallization
This protocol provides a general procedure for the purification of a non-polar solid organic

compound using 1,1,4-trimethylcyclohexane as the crystallization solvent.
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Materials:

Crude non-polar solid organic compound

1,1,4-Trimethylcyclohexane

Erlenmeyer flask

Hot plate

Filter paper

Buchner funnel and flask

Ice bath

Procedure:

Dissolution:

Place the crude solid in an Erlenmeyer flask.

Add a small amount of 1,1,4-trimethylcyclohexane and heat the mixture on a hot plate

with gentle swirling until the solvent boils.

Continue adding small portions of the hot solvent until the solid is completely dissolved.

Add a minimal excess of solvent to ensure the solution remains saturated.

Hot Filtration (if necessary):

If there are insoluble impurities, perform a hot gravity filtration to remove them.

Crystallization:

Allow the hot, clear solution to cool slowly to room temperature.

Once the solution has reached room temperature, place the flask in an ice bath to

maximize crystal formation.
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Isolation of Crystals:

Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of ice-cold 1,1,4-trimethylcyclohexane to remove

any remaining impurities.

Drying:

Dry the purified crystals in a desiccator or a vacuum oven.

Expected Outcome:

Pure crystals of the organic compound are obtained with a higher melting point and sharper

melting range compared to the crude material.

Dissolution Filtration Crystallization Isolation & Drying

Dissolve Crude Solid in
Minimal Hot 1,1,4-Trimethylcyclohexane

Hot Gravity Filtration
(if insoluble impurities are present)

Slowly Cool Solution
to Room Temperature Cool in Ice Bath Collect Crystals by

Vacuum Filtration Wash with Cold Solvent Dry Purified Crystals Pure Crystalline
Product

Click to download full resolution via product page

Workflow for Crystallization.

Solubility Data
Quantitative solubility data for a wide range of compounds in 1,1,4-trimethylcyclohexane is

not readily available in public databases. However, based on its non-polar character ("like

dissolves like"), a qualitative prediction of solubility can be made.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1583164?utm_src=pdf-body
https://www.benchchem.com/product/b1583164?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Class
Expected Solubility in 1,1,4-
Trimethylcyclohexane

Non-polar Compounds

Alkanes, Alkenes, Alkynes High

Aromatic Hydrocarbons High

Halocarbons Moderate to High

Ethers Moderate

Polar Aprotic Compounds

Ketones, Aldehydes Low to Moderate

Esters Low to Moderate

Amides Low

Nitriles Low

Polar Protic Compounds

Alcohols Very Low

Carboxylic Acids Very Low

Amines Very Low

Water Immiscible

Ionic Compounds

Inorganic Salts Insoluble

Safety and Handling
1,1,4-Trimethylcyclohexane is a flammable liquid and vapor.[1] It should be handled in a well-

ventilated fume hood, away from ignition sources. Appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Conclusion
1,1,4-Trimethylcyclohexane offers a useful alternative to traditional non-polar solvents in

organic synthesis and pharmaceutical development. Its distinct physicochemical properties can

be leveraged for specific applications, particularly in reactions requiring high temperatures and

in the purification of non-polar compounds. The provided protocols serve as a starting point for

the utilization of this solvent in a research and development setting. Further investigation into

its performance with a broader range of substrates and reaction types is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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